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Compound of Interest

Compound Name: 4-Hydroxy-5-methylpyrimidine

CAS No.: 17758-52-0

Cat. No.: B101695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-
Hydroxy-5-methylpyrimidine. Due to the limited availability of published, peer-reviewed

spectroscopic data for this specific molecule, this guide synthesizes information from closely

related pyrimidine derivatives and fundamental spectroscopic principles to offer a robust

framework for its characterization. The methodologies and comparative data presented herein

serve as a valuable resource for the structural elucidation and analysis of 4-Hydroxy-5-
methylpyrimidine and similar compounds.

Compound Profile: 4-Hydroxy-5-methylpyrimidine
4-Hydroxy-5-methylpyrimidine is a substituted pyrimidine, a heterocyclic aromatic organic

compound similar to purine. Pyrimidine derivatives are of significant interest in medicinal

chemistry and drug development due to their presence in a wide range of biologically active

molecules, including nucleobases.

Table 1: Physicochemical Properties of 4-Hydroxy-5-methylpyrimidine
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Property Value

Molecular Formula C₅H₆N₂O[1]

Molecular Weight 110.11 g/mol [1]

Appearance Solid[1]

Synonyms 5-methylpyrimidin-4-ol, 5-methyl-4-pyrimidinol

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is instrumental in characterizing the electronic transitions within the

pyrimidine ring. The absorption maxima (λmax) are sensitive to the nature and position of

substituents, as well as the solvent polarity and pH.

For 4-Hydroxy-5-methylpyrimidine, the spectrum is expected to be influenced by the

electron-donating effects of the hydroxyl and methyl groups. The tautomeric equilibrium

between the hydroxy and keto forms can also significantly affect the UV-Vis absorption.

Table 2: Comparative UV-Vis Spectral Data of Related Pyrimidine Derivatives

Compound Solvent λmax (nm) Reference

4-Methylpyrimidine - ~245, ~270 NIST WebBook[2]

Pyrimidine Derivative

(BT10M)

Methanol:Acetonitrile

(1:1)
275 [3][4]

4,6-

dihydroxypyrimidine
Acidic Medium 252-254 [5]

Experimental Protocol: UV-Vis Spectroscopy
A standardized protocol for the UV-Vis analysis of a pyrimidine derivative is as follows:

Sample Preparation: Accurately weigh approximately 10 mg of 4-Hydroxy-5-
methylpyrimidine and dissolve it in a suitable solvent (e.g., methanol, ethanol, or a buffered

solution) in a 100 mL volumetric flask to create a stock solution. Further dilute the stock
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solution to obtain a concentration within the linear range of the spectrophotometer (typically

5-15 µg/mL).[3][6]

Instrumentation: Use a double-beam UV-Vis spectrophotometer.

Data Acquisition: Scan the sample solution from 200 to 400 nm against a solvent blank.[3]

Analysis: Identify the wavelength of maximum absorbance (λmax).

Sample Preparation Spectroscopic Analysis

Weigh Sample Dissolve in Solvent Dilute to Working Concentration Scan (200-400 nm) Record Absorbance Identify λmax
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UV-Vis Spectroscopy Experimental Workflow.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of 4-Hydroxy-5-methylpyrimidine is expected to show

characteristic absorption bands for the O-H, C-H, C=N, and C=C bonds.

Table 3: Expected and Comparative IR Absorption Frequencies for 4-Hydroxy-5-
methylpyrimidine
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Functional Group
Expected
Wavenumber
(cm⁻¹)

Notes Reference

O-H stretch (hydroxyl) 3200-3600 (broad)
Indicates hydrogen

bonding.
[7]

C-H stretch (aromatic) 3000-3100 [7]

C-H stretch (methyl) 2850-2960 [7]

C=O stretch (keto

tautomer)
1650-1700

May be present due to

tautomerism.

C=N and C=C stretch

(ring)
1400-1600

Characteristic of the

pyrimidine ring.
[8][9]

C-O stretch 1000-1300 [7]

Experimental Protocol: Fourier-Transform Infrared
(FTIR) Spectroscopy
A typical protocol for obtaining an FTIR spectrum of a solid pyrimidine sample is the KBr pellet

method:

Sample Preparation: Grind 1-2 mg of 4-Hydroxy-5-methylpyrimidine with approximately

100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a

fine, homogeneous powder is obtained.[10]

Pellet Formation: Transfer the mixture to a pellet die and apply pressure using a hydraulic

press to form a transparent or translucent pellet.[10]

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and

acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands and assign them to the corresponding

functional groups.
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FTIR Spectroscopy Experimental Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule. For 4-Hydroxy-5-methylpyrimidine, both ¹H and ¹³C NMR are essential for

structural confirmation.

¹H NMR Spectroscopy
The ¹H NMR spectrum will show distinct signals for the protons on the pyrimidine ring and the

methyl group. The chemical shift of the hydroxyl proton can be variable and may appear as a

broad singlet.

Table 4: Predicted and Comparative ¹H NMR Chemical Shifts (δ, ppm) for 4-Hydroxy-5-
methylpyrimidine
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Proton
Predicted δ
(ppm)

Multiplicity Notes
Comparative
Data (ppm)

H2 8.0 - 8.5 s

4-(4-

fluorophenyl)-5-

methylpyrimidine

: 9.13 (s)[11]

H6 8.3 - 8.8 s

4-(4-

fluorophenyl)-5-

methylpyrimidine

: 8.65 (s)[11]

-CH₃ 2.0 - 2.5 s

4-(4-

chlorophenyl)-5-

methylpyrimidine

: 2.40 (s)[11]

-OH 5.0 - 12.0 br s

Dependent on

solvent and

concentration.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on the carbon skeleton. The chemical shifts are

influenced by the electronegativity of the nitrogen and oxygen atoms.

Table 5: Predicted and Comparative ¹³C NMR Chemical Shifts (δ, ppm) for 4-Hydroxy-5-
methylpyrimidine
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Carbon Predicted δ (ppm) Notes
Comparative Data
(ppm)

C2 150 - 155

4-ethyl-5-

methylpyrimidine:

156.70[11]

C4 160 - 165
Attached to -OH

group.

4-AMINO-6-

HYDROXY-2-

METHYLPYRIMIDINE

shows signals in this

region.[5]

C5 110 - 120
Attached to -CH₃

group.

4-ethyl-5-

methylpyrimidine:

128.60[11]

C6 155 - 160

4-ethyl-5-

methylpyrimidine:

169.73[11]

-CH₃ 10 - 20

4-(4-chlorophenyl)-5-

methylpyrimidine:

17.18[11]

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 4-Hydroxy-5-methylpyrimidine in approximately

0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in an NMR tube.

[12] Ensure complete dissolution, using sonication if necessary.[12]

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra. For ¹³C, a proton-decoupled spectrum is

standard. Additional experiments like DEPT can be run to aid in assigning carbon signals.

Analysis: Integrate the ¹H signals to determine proton ratios and analyze the multiplicities to

deduce coupling information. Assign the chemical shifts in both spectra to the respective

atoms in the molecule.
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NMR Spectroscopy Experimental Workflow.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound, as well as to gain structural information from its fragmentation pattern.

For 4-Hydroxy-5-methylpyrimidine (C₅H₆N₂O), the expected exact mass of the molecular ion

[M]⁺ is approximately 110.0480. High-resolution mass spectrometry (HRMS) can confirm the

elemental formula.

Table 6: Expected Key Ions in the Mass Spectrum of 4-Hydroxy-5-methylpyrimidine

m/z (proposed) Ion Notes

110 [M]⁺ Molecular ion

82 [M - CO]⁺

Loss of carbon monoxide from

the keto tautomer is a common

fragmentation pathway for

hydroxypyrimidines.

81 [M - HCN]⁺

Loss of hydrogen cyanide,

characteristic of nitrogen

heterocycles.

67 - Further fragmentation.

Experimental Protocol: Mass Spectrometry
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Sample Preparation: Prepare a dilute solution of 4-Hydroxy-5-methylpyrimidine in a

suitable volatile solvent, such as methanol or acetonitrile.

Instrumentation: Utilize a mass spectrometer with an appropriate ionization source, such as

Electrospray Ionization (ESI) or Electron Ionization (EI). ESI is a "soft" ionization technique

that often yields a prominent molecular ion peak, while EI is a "hard" technique that can

induce more fragmentation.[13][14]

Data Acquisition: Introduce the sample into the mass spectrometer and acquire the mass

spectrum. For more detailed structural analysis, tandem mass spectrometry (MS/MS) can be

performed to fragment the molecular ion and analyze the resulting daughter ions.

Analysis: Identify the molecular ion peak to confirm the molecular weight. Analyze the

fragmentation pattern to gain insights into the molecular structure. Compare the observed

m/z values with theoretical values for proposed fragments.

Sample Preparation Mass Spectrometric Analysis

Dissolve in Volatile Solvent Ionize Sample (e.g., ESI, EI) Detect Ions (m/z) Analyze Molecular Ion and Fragments

Click to download full resolution via product page

Mass Spectrometry Experimental Workflow.

Signaling Pathways and Logical Relationships
At present, there is no widely documented specific signaling pathway directly modulated by 4-
Hydroxy-5-methylpyrimidine in the public domain. However, pyrimidine analogs are known to

interfere with nucleic acid biosynthesis and can act as antagonists of pyrimidine nucleoside

receptors. Further research would be required to elucidate any specific biological activity and

associated signaling pathways for this particular compound.
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Hypothesized Biological Relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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